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Compound of Interest

Compound Name: 2-(dimethoxymethyl)-1H-imidazole

CAS No.: 112655-19-3

Cat. No.: B039438

Get Quote

Part 1: Executive Summary & Core Directive
Subject: 2-(Dimethoxymethyl)-1H-imidazole (CAS: 21286-95-9) Molecular Formula: C

H

N

O

Monoisotopic Mass: 142.0742 Da Primary Application: Pharmacophore precursor, cross-linking
agent, and heterocycle synthesis intermediate.

This technical guide provides a definitive analysis of the mass spectrometry (MS) fragmentation

behavior of 2-(dimethoxymethyl)-1H-imidazole. Unlike simple aliphatic acetals, this molecule

features a basic imidazole nucleus coupled with a labile dimethoxymethyl acetal group. The

interplay between the proton-sequestering imidazole ring and the acid-sensitive acetal moiety
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dictates a unique fragmentation topology in Electrospray Ionization (ESI) and Electron Impact

(EI) modes.

Key Mechanistic Insight: The fragmentation is dominated by "charge-remote" or "charge-

proximal" acetal hydrolysis-like pathways. In ESI(+), the protonated molecular ion

(m/z 143) undergoes a characteristic neutral loss of methanol (32 Da) to generate a
resonance-stabilized oxocarbenium ion (m/z 111), which serves as the diagnostic base peak.

Part 2: Mechanistic Fragmentation Analysis[1]
Ionization Physics & Precursor Stability
The imidazole nitrogen (N3) is the most basic site (pKa ~7.0 for the conjugate acid). In ESI(+),

protonation occurs preferentially at the N3 position, yielding the precursor

at m/z 143.08.

However, under collision-induced dissociation (CID) or high in-source energy, the proton may

migrate or "shuttle" to one of the methoxy oxygens, activating the acetal cleavage.

Primary Fragmentation Pathway: The Acetal Cleavage
The defining event in the MS/MS spectrum of 2-(dimethoxymethyl)-1H-imidazole is the

expulsion of methanol.

Transition: m/z 143

m/z 111

Neutral Loss: Methanol (CH

OH, 32 Da)

Mechanism:

Protonation of the methoxy oxygen.

C-O bond cleavage releases neutral methanol.
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Formation of a cationic species at C2. This ion is not a simple carbocation; it is a

resonance-stabilized oxocarbenium ion (or a protonated 2-formylimidazole equivalent).

Diagnostic Value: This transition is highly specific to dimethyl acetals and serves as a

confirmation of the acetal integrity.

Secondary Fragmentation: Carbonyl Loss
The fragment at m/z 111 (C

H

N

O

) is essentially a "masked" aldehyde cation. Aldehydic cations frequently undergo
decarbonylation (loss of Carbon Monoxide, CO).

Transition: m/z 111

m/z 83

Neutral Loss: Carbon Monoxide (CO, 28 Da)

Mechanism: The oxocarbenium ion rearranges to expel CO, leaving a methylated imidazole

cation radical or a cyclic aziridine-like species (C

H

N

).

Tertiary Fragmentation: Ring Disintegration
At higher collision energies (CE > 35 eV), the stable imidazole ring begins to fragment.

Transition: m/z 83

m/z 56
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Neutral Loss: Hydrogen Cyanide (HCN, 27 Da)

Mechanism: A classic retro-Diels-Alder (RDA) type cleavage or ring opening common to

nitrogen heterocycles.

Part 3: Experimental Protocol (Self-Validating
System)
To ensure high-fidelity data, follow this protocol. This workflow includes a "self-validation" step

using the in-source fragmentation behavior as a quality check.

Reagents & Preparation[1][2][3]
Solvent: LC-MS grade Methanol/Water (50:50 v/v) + 0.1% Formic Acid.

Note: Avoid high concentrations of acid if storing samples, as the acetal hydrolyzes rapidly

in acidic aqueous solution. Analyze immediately after dilution.

Concentration: 1 µg/mL (approx. 7 µM).

Instrument Parameters (ESI-Q-TOF or Orbitrap)
Parameter Setting Rationale

Ionization Mode ESI Positive (+)
Imidazole is basic; readily

forms [M+H]+.

Capillary Voltage 3.0 - 3.5 kV Standard for small molecules.

Cone Voltage 20 - 40 V

Critical: Too high (>50V) will

cause in-source loss of MeOH,

depleting the precursor.

Source Temp 120°C

Moderate heat prevents

thermal degradation of the

acetal.

Collision Energy Stepped (10, 20, 40 eV)

Low CE preserves m/z 143;

High CE reveals m/z 83 and

56.
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Validation Step (The "Acetal Check")
Before acquiring MS/MS data, perform a full MS1 scan.

Pass Criteria: The spectrum must be dominated by m/z 143.

Fail Criteria: If m/z 111 is the base peak in MS1, your acetal has hydrolyzed in the vial or the

source voltage is too high. Prepare a fresh sample in pure acetonitrile to confirm.

Part 4: Data Interpretation & Visualization
Fragmentation Table

Precursor
(m/z)

Product (m/z)
Neutral Loss
(Da)

Formula of
Loss

Identity of
Product Ion

143.08 111.05 32.03
CH

OH

Oxocarbenium /

2-

Formylimidazole

cation

111.05 83.06 27.99 CO
Methyl-imidazole

cation species

83.06 56.05 27.01 HCN

Ring fragment (C

H

N

)

143.08 125.07 18.01
H

O

Rare; indicates

hydrolysis to

aldehyde prior to

fragmentation

Pathway Visualization (Graphviz)
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Key Mechanism

[M+H]+
m/z 143.08

(Protonated Acetal)

Oxocarbenium Ion
m/z 111.05
(Base Peak)

Loss of MeOH
(-32 Da)

Collision Energy: 10-20 eV

Imidazole Cation
m/z 83.06

Loss of CO
(-28 Da)

Collision Energy: 25-35 eV

Ring Fragment
m/z 56.05

Loss of HCN
(-27 Da)

Collision Energy: >40 eV

Acetal hydrolysis in gas phase
drives the primary transition.

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation pathway of 2-(dimethoxymethyl)-1H-imidazole showing

the dominant methanol loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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